Cas no 87887-22-7 (2-Pentanol, 1-[(6-ethyl-2,2-dimethylcyclohexyl)oxy]-)
87887-22-7 structure
Product Name:2-Pentanol, 1-[(6-ethyl-2,2-dimethylcyclohexyl)oxy]-
CAS No:87887-22-7
MF:C15H30O2
MW:242.397505283356
CID:651060
PubChem ID:20238254
Update Time:2025-04-19
2-Pentanol, 1-[(6-ethyl-2,2-dimethylcyclohexyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanol, 1-[(6-ethyl-2,2-dimethylcyclohexyl)oxy]-
- 1-(6-ethyl-2,2-dimethylcyclohexyl)oxypentan-2-ol
- DTXSID60603975
- 87887-22-7
- SCHEMBL10895015
- 1-[(6-Ethyl-2,2-dimethylcyclohexyl)oxy]pentan-2-ol
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- Inchi: 1S/C15H30O2/c1-5-8-13(16)11-17-14-12(6-2)9-7-10-15(14,3)4/h12-14,16H,5-11H2,1-4H3
- InChI Key: DBVPKWZRRYHMKF-UHFFFAOYSA-N
- SMILES: O(CC(CCC)O)C1C(CC)CCCC1(C)C
Computed Properties
- Exact Mass: 242.224580195g/mol
- Monoisotopic Mass: 242.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 29.5Ų
2-Pentanol, 1-[(6-ethyl-2,2-dimethylcyclohexyl)oxy]- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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